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Compound of Interest

Compound Name: Tamra-peg8-nhs

Cat. No.: B15137605 Get Quote

This technical guide provides an in-depth overview of the spectral characteristics and common

applications of TAMRA-PEG8-NHS (Carboxytetramethylrhodamine-Polyethylene Glycol-N-

hydroxysuccinimide ester). It is intended for researchers, scientists, and professionals in the

field of drug development and molecular biology who utilize fluorescent labeling techniques.

Core Concepts: TAMRA-PEG8-NHS
TAMRA (Carboxytetramethylrhodamine) is a bright, orange-red fluorescent dye widely used for

labeling proteins, peptides, and nucleic acids.[1][2] The NHS ester functional group allows for

covalent attachment to primary amine groups, such as the lysine residues on proteins, under

mild conditions.[3] The PEG8 (polyethylene glycol) spacer enhances the solubility of the

labeled conjugate and can reduce steric hindrance, potentially improving the stability and

fluorescence properties of the final product.

Spectral Properties
The fluorescence of TAMRA is characterized by its strong absorption in the green-yellow region

of the visible spectrum and its emission in the orange-red region. While the spectral properties

can be influenced by the solvent, pH, and the nature of the conjugated molecule, the following

table summarizes the typical excitation and emission characteristics for TAMRA and its amine-

reactive derivatives.[4]
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Property Value Notes

Excitation Maximum (λex) ~540 - 555 nm

Ideally suited for excitation by

532 nm or 546 nm laser lines.

[1][3]

Emission Maximum (λem) ~565 - 580 nm
Provides a bright, orange-red

fluorescence signal.[2]

Molar Extinction Coefficient (ε) ~84,000 - 92,000 M⁻¹cm⁻¹
At the absorption maximum.[3]

[5][6]

Fluorescence Quantum Yield

(Φ)
~0.1 In aqueous solution.[5][6]

Recommended Solvent DMSO, DMF

The NHS ester is moisture-

sensitive and should be

dissolved immediately before

use.[5][6][7]

Experimental Protocols
A common application of TAMRA-PEG8-NHS is the fluorescent labeling of proteins. The

following is a generalized protocol for this procedure.

Materials
Protein of interest in an amine-free buffer (e.g., PBS, pH 7.2-8.0)

TAMRA-PEG8-NHS

Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)

Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

Purification column (e.g., size-exclusion chromatography)

Protocol for Protein Labeling
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Protein Preparation: Dissolve the protein to be labeled in an amine-free buffer, such as

phosphate-buffered saline (PBS), at a pH of 7.2-8.0.[8] Buffers containing primary amines

like Tris or glycine must be avoided as they will compete for reaction with the NHS ester.[9]

Dye Preparation: Immediately before use, prepare a stock solution of TAMRA-PEG8-NHS in

anhydrous DMSO or DMF.[9][10] The NHS ester is susceptible to hydrolysis, so stock

solutions should not be stored.[8]

Conjugation Reaction: While gently vortexing, add a 10- to 20-fold molar excess of the

dissolved TAMRA-PEG8-NHS to the protein solution. The final concentration of the organic

solvent should not exceed 10% of the total reaction volume.[8][9]

Incubation: Incubate the reaction mixture for 1-2 hours at room temperature, protected from

light.[8]

Quenching: To stop the reaction, add a quenching buffer, such as Tris-HCl, to a final

concentration of 50-100 mM. Incubate for an additional 15-30 minutes.[10]

Purification: Separate the labeled protein from the unreacted dye using a size-exclusion

chromatography column or dialysis.

Characterization: Determine the degree of labeling by measuring the absorbance of the

purified conjugate at 280 nm (for the protein) and at the absorption maximum of TAMRA

(~553 nm).

Experimental Workflow Visualization
The following diagram illustrates the key steps in the protein labeling and purification process.
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Protein Labeling Workflow with TAMRA-PEG8-NHS

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to the Spectral Properties and
Application of TAMRA-PEG8-NHS]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15137605#tamra-peg8-nhs-excitation-and-emission-
spectra]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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